Cas no 1429476-35-6 ((4S,5R)-4,5-Dihydroxypiperidin-2-one)

• Product Name: (4S,5R)-4,5-Dihydroxypiperidin-2-one
• CAS No: 1429476-35-6
• MF: C₅H₉NO₃
• MW: 131.129861593246
• CID: 4822784
• Update Time: 2025-05-19

(4S,5R)-4,5-Dihydroxypiperidin-2-one Chemical and Physical Properties

Names and Identifiers

• (4S,5R)-4,5-DIHYDROXYPIPERIDIN-2-ONE
• 4alpha,5alpha-Dihydroxypiperidine-2-one
• (4S,5R)-4,5-Dihydroxypiperidin-2-one

• Inchi： 1S/C5H9NO3/c7-3-1-5(9)6-2-4(3)8/h3-4,7-8H,1-2H2,(H,6,9)/t3-,4+/m0/s1
• InChI Key： RJRCRXCFFUVWAN-IUYQGCFVSA-N
• SMILES： O[C@@H]1CNC(C[C@@H]1O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 125
• XLogP3: -2
• Topological Polar Surface Area: 69.6

Additional information on (4S,5R)-4,5-Dihydroxypiperidin-2-one

Comprehensive Overview of (4S,5R)-4,5-Dihydroxypiperidin-2-one (CAS No. 1429476-35-6): Properties, Applications, and Research Insights

The compound (4S,5R)-4,5-Dihydroxypiperidin-2-one (CAS No. 1429476-35-6) is a chiral piperidine derivative with significant potential in pharmaceutical and biochemical research. Its unique stereochemistry, characterized by the 4S,5R configuration, and the presence of two hydroxyl groups at positions 4 and 5, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its role in drug discovery, particularly in the development of enzyme inhibitors and glycosidase analogs.

One of the most searched questions related to (4S,5R)-4,5-Dihydroxypiperidin-2-one is its synthetic route and stereoselective preparation. The compound's chiral centers demand precise synthetic strategies, often involving asymmetric catalysis or enzymatic resolution. Recent advancements in green chemistry have also spurred interest in eco-friendly synthesis methods for such derivatives, aligning with the global push for sustainable pharmaceutical manufacturing. Keywords like "chiral piperidine synthesis" and "stereoselective hydroxylation" frequently appear in academic and industrial queries, reflecting the compound's technical relevance.

In the context of drug design, (4S,5R)-4,5-Dihydroxypiperidin-2-one serves as a scaffold for glycosidase inhibitors, which are critical in treating metabolic disorders such as diabetes and lysosomal storage diseases. Its structural similarity to sugar moieties allows it to mimic transition states in enzymatic reactions, a feature highly sought after in medicinal chemistry. Searches for "piperidine-based therapeutics" and "enzyme inhibitor design" often highlight this compound's applicability, underscoring its intersection with cutting-edge biomedical research.

Another trending topic linked to CAS No. 1429476-35-6 is its analytical characterization. Techniques like NMR spectroscopy, X-ray crystallography, and mass spectrometry are pivotal in confirming its stereochemistry and purity—key concerns for quality control in API (Active Pharmaceutical Ingredient) production. Queries such as "HPLC methods for chiral piperidines" and "spectral data of dihydroxypiperidinones" dominate discussions among analytical chemists, emphasizing the need for robust characterization protocols.

Beyond pharmaceuticals, (4S,5R)-4,5-Dihydroxypiperidin-2-one finds niche applications in material science, particularly in the development of chiral ligands for asymmetric catalysis. Its hydroxyl groups can coordinate with metals, enabling its use in catalytic systems for fine chemical synthesis. This versatility aligns with the growing demand for "sustainable catalysis" and "chiral auxiliaries", terms frequently searched by chemists exploring green alternatives to traditional reagents.

In summary, (4S,5R)-4,5-Dihydroxypiperidin-2-one (CAS No. 1429476-35-6) is a multifaceted compound bridging drug discovery, synthetic chemistry, and material science. Its stereochemical complexity and functional group diversity render it a subject of ongoing research, as evidenced by the prevalence of related keywords in scientific literature and search engines. As the pharmaceutical industry continues to prioritize chiral building blocks, this compound's significance is poised to grow, making it a focal point for innovation.